Cas no 1379292-60-0 (Tert-butyl 4-amino-2-methylbutanoate)

• Product Name: Tert-butyl 4-amino-2-methylbutanoate
• CAS No: 1379292-60-0
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD20724430
• CID: 5606294
• PubChem ID: 21985577
• Update Time: 2025-05-20

Tert-butyl 4-amino-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-2-methylbutanoate
• AKOS017529702
• EN300-873457
• 1379292-60-0
• SCHEMBL6068166
• Butanoic acid, 4-amino-2-methyl-, 1,1-dimethylethyl ester
• Tert-butyl 4-amino-2-methylbutanoate

• MDL： MFCD20724430
• Inchi： 1S/C9H19NO2/c1-7(5-6-10)8(11)12-9(2,3)4/h7H,5-6,10H2,1-4H3
• InChI Key： VRNXOHJZWOTFHO-UHFFFAOYSA-N
• SMILES： O(C(C(C)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.938±0.06 g/cm3(Predicted)
• Boiling Point: 225.3±23.0 °C(Predicted)
• pka: 9.70±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 4-amino-2-methylbutanoate

Tert-butyl 4-amino-2-methylbutanoate (CAS No. 1379292-60-0): A Comprehensive Overview in Modern Chemical Biology

Tert-butyl 4-amino-2-methylbutanoate, identified by the CAS number 1379292-60-0, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This organic compound, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in drug development, enzyme inhibition, and synthetic chemistry. The molecular structure of Tert-butyl 4-amino-2-methylbutanoate comprises a butanoate ester moiety linked to a tert-butyl group, with an amino substituent at the fourth carbon position. This configuration imparts distinct chemical properties that make it a valuable intermediate in various biochemical pathways.

The relevance of Tert-butyl 4-amino-2-methylbutanoate in contemporary research is underscored by its role as a precursor in the synthesis of bioactive molecules. In recent years, advancements in medicinal chemistry have highlighted its utility in the development of novel therapeutic agents. For instance, studies have demonstrated its potential as a scaffold for designing small-molecule inhibitors targeting specific enzymatic pathways involved in inflammatory and neurodegenerative diseases. The tert-butyl group enhances lipophilicity, improving membrane permeability, while the amino functionality allows for further derivatization, enabling the creation of more complex and tailored molecules.

One of the most compelling aspects of Tert-butyl 4-amino-2-methylbutanoate is its versatility in synthetic applications. Researchers have leveraged its reactivity to develop novel synthetic routes for complex natural products and pharmacologically active compounds. The compound’s ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it an indispensable tool in organic synthesis. Furthermore, its stability under a range of conditions enhances its practicality in laboratory settings, facilitating efficient and scalable production processes.

In the context of drug discovery, Tert-butyl 4-amino-2-methylbutanoate has been explored for its potential to modulate biological targets. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes such as kinases and proteases, which are implicated in various disease states. The amino group provides a site for hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. Additionally, the presence of the tert-butyl group can influence the compound’s pharmacokinetic properties, including solubility and metabolic stability.

The synthesis of Tert-butyl 4-amino-2-methylbutanoate itself is an area of active investigation. Recent methodologies have focused on optimizing reaction conditions to improve yield and purity while minimizing side products. Catalytic processes, including transition metal-catalyzed reactions, have been employed to achieve higher selectivity and efficiency. These advancements not only streamline the production of Tert-butyl 4-amino-2-methylbutanoate but also contribute to the broader field of green chemistry by reducing waste and energy consumption.

The role of computational chemistry in understanding the behavior of Tert-butyl 4-amino-2-methylbutanoate cannot be overstated. Molecular modeling techniques have provided insights into its interactions with biological targets at an atomic level. These simulations have aided in predicting binding affinities and identifying optimal derivatives for drug development. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

Future directions in the study of Tert-butyl 4-amino-2-methylbutanoate are likely to focus on expanding its applications in drug design and therapeutic intervention. Exploration into its role as a chiral building block could unlock new possibilities for developing enantiomerically pure drugs with enhanced efficacy and reduced side effects. Moreover, investigating its interactions with other bioactive molecules may reveal novel mechanisms underlying various diseases.

In conclusion, Tert-butyl 4-amino-2-methylbutanoate (CAS No. 1379292-60-0) represents a compound of considerable promise in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable asset in synthetic chemistry and drug development. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.